N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide

• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide
• InChI: InChI=1S/C17H13FN2O2S/c1-22-14-4-2-3-12(9-14)16(21)20-17-19-15(10-23-17)11-5-7-13(18)8-6-11/h2-10H,1H3,(H,19,20,21)
• InChI Key: PRGLVPHVMLHJGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C17H13FN2O2S
• Molecular Weight: 328.4 g/mol

Description

The compound is a derivative of thiazole, a heterocyclic compound that contains a five-membered C3NS ring. Thiazoles are found in many biologically active compounds and have various medicinal properties.

Synthesis Analysis

Thiazole derivatives can be synthesized through several methods. One common method is the Hantzsch thiazole synthesis, which involves the reaction of α-halo ketones with thioamides. Another method involves N-arylation of pyrazolone using a copper (I) iodide catalyst followed by reduction.

Molecular Structure Analysis

Thiazole is a planar molecule and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The exact molecular structure of “N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide” would need to be determined through spectroscopic methods such as NMR or X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving thiazole derivatives can vary widely depending on the specific substituents present on the thiazole ring. For instance, the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For instance, a related compound, 4-Fluorophenol, has a density of 1.4±0.1 g/cm3, a boiling point of 448.6±48.0 °C at 760 mmHg, and a molecular weight of 271.313.

Scientific Research Applications

Anti-Breast Cancer Activity

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Antibacterial and Antifungal Properties

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PET Imaging Probe Development

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Mechanism of Action

The mechanism of action of thiazole derivatives can vary depending on their specific structure and the biological target. Some thiazole derivatives have been found to have antimicrobial, antifungal, and antitumor activities.

Safety and Hazards

The safety and hazards associated with a specific compound depend on its structure and properties. For example, 4-Fluorophenol is classified as acutely toxic and can cause skin and eye irritation.

Future Directions

Thiazole derivatives have shown promise in various areas of medicinal chemistry due to their diverse biological activities. Future research could focus on synthesizing new thiazole derivatives and studying their biological activities.